
Dimyristolein: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Dimyristolein

Cat. No.: B15548706

Get Quote

Introduction

Dimyristolein, a member of the diacylglycerol (DAG) family, is a lipid molecule composed of a

glycerol backbone esterified with two myristoleic acid chains. As with other diacylglycerols, it is

of significant interest to researchers in cellular biology and drug development due to its

potential role as a second messenger in signal transduction pathways. This technical guide

provides a comprehensive overview of the available information on Dimyristolein, including its

chemical properties, structure, and its place within the broader context of diacylglycerol

signaling.

Chemical and Physical Properties
A summary of the key quantitative data for Dimyristolein is presented below.
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Property Value Source

CAS Number 372516-89-7 [1][2]

Molecular Formula C31H56O5 [1]

Molecular Weight 508.77 g/mol [1]

Appearance Colorless liquid [1]

Isomer 1,3-Dimyristolein [1]

Fatty Acid Component
Myristoleic acid (C14:1, Δ9

Cis)
[1][2]

Chemical Structure
Dimyristolein is a diacylglycerol that contains the monounsaturated 14-carbon fatty acid,

Myristoleic acid.[2] The most commonly referenced isomer is 1,3-Dimyristolein, where the

myristoleic acid chains are attached to the first and third carbons of the glycerol backbone.

Structure of 1,3-Dimyristolein:

Experimental Protocols: General Synthesis of
Diacylglycerols
While a specific, detailed experimental protocol for the synthesis of Dimyristolein is not readily

available in the provided search results, a general approach for the synthesis of diacylglycerols

can be described. The synthesis of specific diacylglycerol isomers like 1,3-Dimyristolein
typically involves protecting group chemistry to ensure the acylation occurs at the desired

positions on the glycerol backbone.

A common strategy involves the following conceptual steps:

Protection of Glycerol: Start with a glycerol derivative where one hydroxyl group is protected.

For the synthesis of a 1,3-diacylglycerol, the 2-hydroxyl group would be protected.

Acylation: The unprotected hydroxyl groups (at positions 1 and 3) are then esterified with

myristoleic acid. This is typically achieved by reacting the protected glycerol with myristoleoyl
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chloride or by using a coupling agent.

Deprotection: The protecting group at the 2-position is removed to yield the final 1,3-

Dimyristolein product.

Purification: The final product is purified from the reaction mixture, often using

chromatographic techniques such as column chromatography, to isolate the desired

diacylglycerol.

Role in Cellular Signaling: The Diacylglycerol (DAG)
Pathway
Diacylglycerols are critical second messengers in a variety of cellular signaling pathways.

Although direct studies on Dimyristolein's signaling roles are not detailed in the provided

search results, its structural class points to its likely involvement in pathways such as the one

mediated by Protein Kinase C (PKC).

This pathway is typically initiated by the activation of a G-protein coupled receptor (GPCR) or a

receptor tyrosine kinase (RTK). This leads to the activation of Phospholipase C (PLC), which

then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers:

inositol trisphosphate (IP3) and diacylglycerol (DAG). While IP3 diffuses into the cytoplasm to

trigger the release of calcium from the endoplasmic reticulum, DAG remains in the plasma

membrane. There, it recruits and activates members of the Protein Kinase C (PKC) family,

which in turn phosphorylate a multitude of downstream protein targets, leading to a variety of

cellular responses, including cell proliferation, differentiation, and apoptosis.
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Caption: The Diacylglycerol (DAG) and Protein Kinase C (PKC) signaling pathway.

Applications in Drug Development
The central role of diacylglycerol signaling pathways in cellular regulation makes them

attractive targets for drug discovery and development.[3][4] Modulation of these pathways can

have profound effects on cellular processes implicated in diseases such as cancer,

inflammatory disorders, and cardiovascular disease. While specific applications of

Dimyristolein in drug development are not yet well-documented, the broader class of

diacylglycerols and their signaling machinery are actively being investigated.

Areas of interest for drug development include:

PKC Isoform-Specific Modulators: Developing drugs that can selectively activate or inhibit

specific isoforms of PKC to achieve a targeted therapeutic effect with fewer side effects.

Enzyme Inhibitors: Targeting enzymes involved in the synthesis or degradation of

diacylglycerols to modulate the levels of this second messenger.

Lipid-Based Drug Delivery: Utilizing the lipophilic nature of molecules like Dimyristolein in

the design of lipid-based drug delivery systems, such as liposomes or nanoparticles, to

improve the solubility and bioavailability of therapeutic agents.

Conclusion

Dimyristolein is a specific diacylglycerol with defined chemical properties. While detailed

experimental data and specific biological roles are still emerging, its structural classification

firmly places it within the important class of diacylglycerol second messengers. For researchers

and drug development professionals, understanding the general principles of diacylglycerol

synthesis and signaling is crucial for contextualizing the potential significance of individual lipid

species like Dimyristolein and for exploring new therapeutic avenues. Further research is

needed to elucidate the unique biological functions and therapeutic potential of Dimyristolein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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